Cas no 2387597-54-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2387597-54-6
• MF: C₈H₁₆ClN₃O
• MW: 205.685140609741
• CID: 5108378
• Update Time: 2026-03-03

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C8H15N3O.ClH/c12-7-5-10-6-8(11-7)1-3-9-4-2-8;/h9-10H,1-6H2,(H,11,12);1H
• InChI Key： FNCFTTXDFJXSHF-UHFFFAOYSA-N
• SMILES： O=C1CNCC2(CCNCC2)N1.Cl

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2387597-54-6: A Comprehensive Overview

Compound CAS No. 2387597-54-6, also referred to as INDEX NAME NOT YET ASSIGNED, is a unique chemical entity that has garnered significant attention in the scientific community due to its potential applications and intriguing chemical properties. This compound, with its distinctive molecular structure, has been the subject of extensive research in recent years, particularly in the fields of materials science, pharmacology, and environmental chemistry. Its ability to interact with various chemical systems makes it a promising candidate for innovative solutions across multiple industries.

Recent studies have highlighted the unique electronic properties of CAS No. 2387597-54-6, which enable it to act as a versatile building block in the synthesis of advanced materials. Researchers have successfully utilized this compound to develop novel semiconductors with enhanced conductivity and stability, paving the way for advancements in electronics and renewable energy technologies. The compound's ability to form stable complexes with metal ions has also been explored for applications in catalysis, where it demonstrates exceptional efficiency in promoting key industrial reactions.

In the realm of pharmacology, INDEX NAME NOT YET ASSIGNED has shown potential as a lead compound for drug development. Preclinical studies indicate that it possesses antioxidant properties and may play a role in mitigating oxidative stress-related diseases. Its ability to cross cellular membranes efficiently suggests that it could be a valuable tool in designing targeted drug delivery systems. Furthermore, ongoing research is exploring its efficacy in combating neurodegenerative disorders, where its neuroprotective effects have been observed in experimental models.

The environmental impact of CAS No. 2387597-54-6 has also been a focal point of recent investigations. Studies have demonstrated that this compound exhibits biodegradability under specific conditions, making it a more sustainable alternative to traditional chemicals used in industrial processes. Its role in bioremediation strategies is being explored, particularly in the context of cleaning up contaminated sites. By leveraging its ability to bind and neutralize harmful pollutants, this compound could contribute significantly to environmental restoration efforts.

From a synthetic perspective, the production of INDEX NAME NOT YET ASSIGNED involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthesis pathways to enhance yield and purity, ensuring that the compound can be produced on an industrial scale without compromising its quality. The development of scalable synthesis methods has been instrumental in advancing its practical applications across various sectors.

As interest in CAS No. 2387597-54-6 continues to grow, collaborative efforts between academia and industry are driving further exploration into its potential uses. Its integration into cutting-edge technologies such as nanotechnology and green chemistry underscores its versatility and adaptability to diverse applications. With ongoing advancements in characterization techniques and computational modeling, scientists are gaining deeper insights into the compound's behavior at the molecular level, enabling more precise predictions of its performance in real-world scenarios.

In conclusion, Compound CAS No. 2387597-54-6, or INDEX NAME NOT YET ASSIGNED, represents a remarkable example of how innovative chemistry can address pressing challenges across multiple domains. Its unique properties, coupled with recent breakthroughs in synthesis and application development, position it as a key player in shaping future technological advancements. As research into this compound continues to evolve, it holds immense promise for contributing to scientific progress and sustainable development.